Cas no 2228757-20-6 ({1-1-(2-methylpropyl)-1H-pyrazol-3-ylcyclopropyl}methanamine)

{1-[1-(2-Methylpropyl)-1H-pyrazol-3-yl]cyclopropyl}methanamine is a specialized cyclopropyl-containing pyrazole derivative with potential applications in medicinal chemistry and pharmaceutical research. Its structure features a cyclopropylmethanamine moiety linked to a substituted pyrazole ring, offering a rigid, sterically constrained framework that may enhance binding selectivity in bioactive compounds. The 2-methylpropyl substituent introduces lipophilicity, potentially improving membrane permeability. This compound serves as a valuable intermediate for the synthesis of novel small-molecule therapeutics, particularly in targeting central nervous system (CNS) receptors or enzymes where steric and electronic properties are critical. Its well-defined molecular architecture allows for precise structure-activity relationship (SAR) studies in drug discovery programs.
{1-1-(2-methylpropyl)-1H-pyrazol-3-ylcyclopropyl}methanamine structure
2228757-20-6 structure
Product Name:{1-1-(2-methylpropyl)-1H-pyrazol-3-ylcyclopropyl}methanamine
CAS No:2228757-20-6
MF:C11H19N3
MW:193.288662195206
CID:5856598
PubChem ID:165638729
Update Time:2025-06-10

{1-1-(2-methylpropyl)-1H-pyrazol-3-ylcyclopropyl}methanamine Chemical and Physical Properties

Names and Identifiers

    • {1-1-(2-methylpropyl)-1H-pyrazol-3-ylcyclopropyl}methanamine
    • 2228757-20-6
    • EN300-1776768
    • {1-[1-(2-methylpropyl)-1H-pyrazol-3-yl]cyclopropyl}methanamine
    • Inchi: 1S/C11H19N3/c1-9(2)7-14-6-3-10(13-14)11(8-12)4-5-11/h3,6,9H,4-5,7-8,12H2,1-2H3
    • InChI Key: IYXKDMKGUGFMCQ-UHFFFAOYSA-N
    • SMILES: N1=C(C=CN1CC(C)C)C1(CN)CC1

Computed Properties

  • Exact Mass: 193.157897619g/mol
  • Monoisotopic Mass: 193.157897619g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 199
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 43.8Ų

{1-1-(2-methylpropyl)-1H-pyrazol-3-ylcyclopropyl}methanamine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1776768-0.05g
{1-[1-(2-methylpropyl)-1H-pyrazol-3-yl]cyclopropyl}methanamine
2228757-20-6
0.05g
$1381.0 2023-09-20
Enamine
EN300-1776768-0.1g
{1-[1-(2-methylpropyl)-1H-pyrazol-3-yl]cyclopropyl}methanamine
2228757-20-6
0.1g
$1447.0 2023-09-20
Enamine
EN300-1776768-0.25g
{1-[1-(2-methylpropyl)-1H-pyrazol-3-yl]cyclopropyl}methanamine
2228757-20-6
0.25g
$1513.0 2023-09-20
Enamine
EN300-1776768-0.5g
{1-[1-(2-methylpropyl)-1H-pyrazol-3-yl]cyclopropyl}methanamine
2228757-20-6
0.5g
$1577.0 2023-09-20
Enamine
EN300-1776768-1.0g
{1-[1-(2-methylpropyl)-1H-pyrazol-3-yl]cyclopropyl}methanamine
2228757-20-6
1g
$1643.0 2023-06-03
Enamine
EN300-1776768-2.5g
{1-[1-(2-methylpropyl)-1H-pyrazol-3-yl]cyclopropyl}methanamine
2228757-20-6
2.5g
$3220.0 2023-09-20
Enamine
EN300-1776768-5.0g
{1-[1-(2-methylpropyl)-1H-pyrazol-3-yl]cyclopropyl}methanamine
2228757-20-6
5g
$4764.0 2023-06-03
Enamine
EN300-1776768-10.0g
{1-[1-(2-methylpropyl)-1H-pyrazol-3-yl]cyclopropyl}methanamine
2228757-20-6
10g
$7065.0 2023-06-03
Enamine
EN300-1776768-1g
{1-[1-(2-methylpropyl)-1H-pyrazol-3-yl]cyclopropyl}methanamine
2228757-20-6
1g
$1643.0 2023-09-20
Enamine
EN300-1776768-5g
{1-[1-(2-methylpropyl)-1H-pyrazol-3-yl]cyclopropyl}methanamine
2228757-20-6
5g
$4764.0 2023-09-20

{1-1-(2-methylpropyl)-1H-pyrazol-3-ylcyclopropyl}methanamine Related Literature

Additional information on {1-1-(2-methylpropyl)-1H-pyrazol-3-ylcyclopropyl}methanamine

Introduction to {1-1-(2-methylpropyl)-1H-pyrazol-3-ylcyclopropyl}methanamine (CAS No. 2228757-20-6)

{1-1-(2-methylpropyl)-1H-pyrazol-3-ylcyclopropyl}methanamine is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural framework and potential biological activities. This compound, identified by the CAS number 2228757-20-6, has garnered attention due to its promising applications in drug discovery and development. The molecular structure of this compound incorporates a pyrazole ring linked to a cyclopropyl group, which is further connected to an amine functional group. This configuration suggests a high degree of versatility, making it a valuable candidate for further exploration in medicinal chemistry.

The pyrazole moiety is a well-known pharmacophore in medicinal chemistry, often found in various bioactive molecules. Its presence in {1-1-(2-methylpropyl)-1H-pyrazol-3-ylcyclopropyl}methanamine suggests potential interactions with biological targets such as enzymes and receptors. Recent studies have highlighted the importance of pyrazole derivatives in the development of drugs targeting inflammatory diseases, infectious diseases, and even certain types of cancer. The cyclopropyl group adds an additional layer of complexity to the molecule, potentially influencing its metabolic stability and bioavailability.

The amine functional group at the end of the molecular chain is another critical feature that contributes to the compound's reactivity and potential biological activity. Amines are common in pharmacologically active compounds due to their ability to form hydrogen bonds and interact with various biological targets. The specific positioning of the amine group in {1-1-(2-methylpropyl)-1H-pyrazol-3-ylcyclopropyl}methanamine may play a crucial role in determining its binding affinity and efficacy.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of compounds like {1-1-(2-methylpropyl)-1H-pyrazol-3-ylcyclopropyl}methanamine with greater accuracy. Molecular docking studies have been particularly useful in identifying potential binding interactions with target proteins. These studies have suggested that this compound may exhibit inhibitory activity against certain enzymes involved in disease pathways, making it a promising lead for further development.

In vitro studies have also provided valuable insights into the pharmacological properties of {1-1-(2-methylpropyl)-1H-pyrazol-3-ylcyclopropyl}methanamine. Initial experiments have shown that this compound demonstrates moderate activity against various bacterial strains, indicating its potential as an antimicrobial agent. Additionally, preliminary data suggest that it may possess anti-inflammatory properties, which could be beneficial in the treatment of chronic inflammatory conditions.

The synthesis of {1-1-(2-methylpropyl)-1H-pyrazol-3-ylcyclopropyl}methanamine involves multi-step organic reactions, requiring careful optimization to ensure high yield and purity. Advanced synthetic techniques such as transition metal-catalyzed reactions have been employed to streamline the process. These methods not only improve efficiency but also reduce the environmental impact of chemical synthesis.

The potential applications of {1-1-(2-methylpropyl)-1H-pyrazol-3-ylcyclopropyl}methanamine extend beyond traditional pharmaceuticals. Researchers are exploring its use in agrochemicals, where its structural features may contribute to the development of novel pesticides or herbicides. The compound's stability and reactivity make it a versatile building block for designing new molecules with tailored properties.

As our understanding of molecular interactions continues to evolve, so does our ability to harness compounds like {1-1-(2-methylpropyl)-1H-pyrazol-3-ylcyclopropyl}methanamine for therapeutic purposes. The integration of machine learning and artificial intelligence into drug discovery has accelerated the identification of promising candidates, including this compound. These technologies enable rapid screening of large chemical libraries, pinpointing molecules with high potential for further development.

The future prospects for {1-1-(2-methylpropyl)-1H-pyrazol-3-ylcyclopropyl}methanamine are promising, with ongoing research aimed at optimizing its pharmacological properties and exploring new applications. Collaborative efforts between academic institutions and pharmaceutical companies are essential for translating laboratory findings into clinical reality. As we continue to uncover the therapeutic potential of this compound, it holds promise for addressing unmet medical needs and improving patient outcomes.

Recommended suppliers
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd